Cas no 122818-18-2 (1-ethenyl-1H-Pyrazole-5-carboxylic acid methyl ester)

• Product Name: 1-ethenyl-1H-Pyrazole-5-carboxylic acid methyl ester
• CAS No: 122818-18-2
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 104397
• PubChem ID: 14149255
• Update Time: 2025-04-18

1-ethenyl-1H-Pyrazole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-1H-Pyrazole-5-carboxylic acid methyl ester
• 1H-Pyrazole-5-carboxylicacid, 1-ethenyl-, methyl ester
• 1H-Pyrazole-5-carboxylicacid,1-ethenyl-,methylester(9CI)
• methyl 2-ethenylpyrazole-3-carboxylate
• Methyl 1-ethenyl-1H-pyrazole-5-carboxylate
• 122818-18-2
• DTXSID10556649
• Methyl 1-vinyl-1H-pyrazole-5-carboxylate

• Inchi： 1S/C7H8N2O2/c1-3-9-6(4-5-8-9)7(10)11-2/h3-5H,1H2,2H3
• InChI Key： XEYPSBRKIJGKTI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=NN1C=C)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 0.77020